Cas no 106869-32-3 (Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide)

Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide is a hydrazide derivative combining a methyl-substituted benzoic acid moiety with a quinolinylmethylene group. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds with applications in medicinal chemistry and materials science. Its structural features, including the quinoline ring and hydrazide linkage, may confer chelating properties or biological activity, making it useful in ligand design or pharmaceutical research. The methyl group enhances lipophilicity, potentially improving solubility in organic solvents. Careful handling is advised due to the reactive hydrazide functional group. Its purity and stability are critical for reproducible results in synthetic applications.

Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide structure

106869-32-3 structure

Product name:Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide

CAS No:106869-32-3

MF:C₁₈H₁₅N₃O

MW:289.331

CID:3581170

Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide

Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
AAPPTec	AFY114-250mg	Fmoc-Tyr(SO3Na)-OH	106869-32-3		250mg	$280.00	2024-07-19
AAPPTec	AFY114-1g	Fmoc-Tyr(SO3Na)-OH	106869-32-3		1g	$850.00	2024-07-19

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Additional information on Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide

Comprehensive Overview of Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide (CAS No. 106869-32-3)

Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide (CAS No. 106869-32-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique quinoline and hydrazide functional groups, exhibits promising properties for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and biological activity. The compound's CAS No. 106869-32-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documentation.

The molecular structure of Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide combines a 2-methylbenzoic acid moiety with a 4-quinolinylmethylene hydrazide group, creating a hybrid scaffold with intriguing chemical properties. This combination enhances its potential for interactions with biological targets, making it a candidate for drug discovery and development. Recent studies have highlighted its role in modulating specific enzymatic pathways, which aligns with the growing interest in targeted therapies and precision medicine. These trends are particularly relevant in the context of rising demand for novel therapeutic agents.

In addition to its biomedical applications, Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide has been investigated for its utility in advanced materials. Its ability to form stable complexes with metal ions has sparked interest in coordination chemistry and catalysis. This aligns with the broader industry shift toward sustainable and efficient catalytic processes, a topic frequently searched in academic and industrial circles. The compound's CAS No. 106869-32-3 is often referenced in patents and research papers focusing on these cutting-edge applications.

From a synthetic perspective, the preparation of Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide involves multi-step organic reactions, including condensation and hydrazide formation. These methods are well-documented in the literature, catering to the needs of synthetic chemists seeking reproducible protocols. The compound's purity and stability are critical factors, especially for researchers working on high-throughput screening or structure-activity relationship studies. These keywords are highly relevant in modern pharmaceutical research, reflecting the compound's alignment with current scientific priorities.

Environmental and safety considerations are also paramount when handling Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This aspect resonates with the increasing focus on green chemistry and laboratory safety, topics frequently searched by professionals and students alike. The compound's CAS No. 106869-32-3 is often included in safety data sheets (SDS) to provide comprehensive handling guidelines.

In summary, Benzoic acid, 2-methyl-, (4-quinolinylmethylene)hydrazide (CAS No. 106869-32-3) represents a versatile and scientifically valuable compound with applications spanning medicine, materials science, and catalysis. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like drug discovery, metal-organic frameworks, and sustainable chemistry. As interest in these fields continues to grow, the compound's relevance is expected to rise, solidifying its place in the scientific community.